Cas no 65596-57-8 (2,3,4,5-Tetrahydrobenzo[b]azepine-1-carbaldehyde)

2,3,4,5-Tetrahydrobenzo[b]azepine-1-carbaldehyde structure
65596-57-8 structure
Product Name:2,3,4,5-Tetrahydrobenzo[b]azepine-1-carbaldehyde
CAS No:65596-57-8
MF:C11H13NO
MW:175.227022886276
CID:1082638
PubChem ID:19375515
Update Time:2025-04-20

2,3,4,5-Tetrahydrobenzo[b]azepine-1-carbaldehyde Chemical and Physical Properties

Names and Identifiers

    • 2,3,4,5-Tetrahydrobenzo[b]azepine-1-carbaldehyde
    • 2,3,4,5-tetrahydro-1-benzazepine-1-carbaldehyde
    • AKOS014312744
    • 65596-57-8
    • SCHEMBL16340761
    • 2,3,4,5-Tetrahydro-1H-1-benzazepine-1-carbaldehyde
    • Inchi: 1S/C11H13NO/c13-9-12-8-4-3-6-10-5-1-2-7-11(10)12/h1-2,5,7,9H,3-4,6,8H2
    • InChI Key: SFSPHAVRUJCKDS-UHFFFAOYSA-N
    • SMILES: O=CN1C2C=CC=CC=2CCCC1

Computed Properties

  • Exact Mass: 175.09979
  • Monoisotopic Mass: 175.099714038g/mol
  • Isotope Atom Count: 0
  • Hydrogen Bond Donor Count: 0
  • Hydrogen Bond Acceptor Count: 1
  • Heavy Atom Count: 13
  • Rotatable Bond Count: 0
  • Complexity: 181
  • Covalently-Bonded Unit Count: 1
  • Defined Atom Stereocenter Count: 0
  • Undefined Atom Stereocenter Count : 0
  • Defined Bond Stereocenter Count: 0
  • Undefined Bond Stereocenter Count: 0
  • XLogP3: 2
  • Topological Polar Surface Area: 20.3Ų

Experimental Properties

  • PSA: 20.31
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